Cas no 23585-80-0 (1H-Imidazole-1-ethanol,4-methyl-2-nitro-)

• Product Name: 1H-Imidazole-1-ethanol,4-methyl-2-nitro-
• CAS No: 23585-80-0
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 257491
• PubChem ID: 90199
• Update Time: 2025-04-19

1H-Imidazole-1-ethanol,4-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,4-methyl-2-nitro-
• 2-(4-methyl-2-nitroimidazol-1-yl)ethanol
• 2-(4-Methyl-2-nitro-1H-imidazol-1-yl)ethanol
• 23585-80-0
• Imidazole-1-ethanol, 4-methyl-2-nitro-
• DTXSID70178225
• 4-Methyl-2-nitroimidazole-1-ethanol

• Inchi： 1S/C6H9N3O3/c1-5-4-8(2-3-10)6(7-5)9(11)12/h4,10H,2-3H2,1H3
• InChI Key： ZLAUKQRQFQGZMX-UHFFFAOYSA-N
• SMILES： OCCN1C([N+](=O)[O-])=NC(C)=C1

Computed Properties

• Exact Mass: 171.06447
• Monoisotopic Mass: 171.064391
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.9
• XLogP3: -0.2

Experimental Properties

• Density: 1.45
• Boiling Point: 408.8°C at 760 mmHg
• Flash Point: 201.1°C
• Refractive Index: 1.612
• PSA: 81.19